Cas no 1312540-60-5 (Benzene, 1-(2-nitroethyl)-4-(trifluoromethyl)-)

• Product Name: Benzene, 1-(2-nitroethyl)-4-(trifluoromethyl)-
• CAS No: 1312540-60-5
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 6368581
• Update Time: 2025-05-21

Benzene, 1-(2-nitroethyl)-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-nitroethyl)-4-(trifluoromethyl)-

• Inchi： 1S/C9H8F3NO2/c10-9(11,12)8-3-1-7(2-4-8)5-6-13(14)15/h1-4H,5-6H2
• InChI Key： XXNOISCLKHRPBK-UHFFFAOYSA-N
• SMILES： C1(CC[N+]([O-])=O)=CC=C(C(F)(F)F)C=C1

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 267.4±40.0 °C(Predicted)
• pka: 7.89±0.10(Predicted)

Additional information on Benzene, 1-(2-nitroethyl)-4-(trifluoromethyl)-

Benzene, 1-(2-nitroethyl)-4-(trifluoromethyl)- (CAS No. 1312540-60-5): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

The compound Benzene, 1-(2-nitroethyl)-4-(trifluoromethyl)-, identified by its CAS number 1312540-60-5, represents a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific and industrial domains. The presence of both a nitro group and a trifluoromethyl group on a benzene ring imparts distinct chemical properties that make it a versatile intermediate in synthetic chemistry.

In recent years, the study of halogenated aromatic compounds has seen considerable advancements, particularly in understanding their reactivity and utility in drug development. The 1-(2-nitroethyl)-4-(trifluoromethyl)benzene structure is no exception, as it combines the electron-withdrawing effects of the nitro group with the electron-donating influence of the trifluoromethyl group. This balance results in a molecule that exhibits both stability and reactivity, making it a valuable candidate for further exploration.

The nitro group in this compound plays a crucial role in its chemical behavior. Nitroaromatics are known for their ability to participate in nucleophilic aromatic substitution reactions, which are fundamental in many synthetic pathways. Additionally, the electron-withdrawing nature of the nitro group can influence the electronic properties of the benzene ring, affecting its interaction with other molecules. This characteristic has been exploited in the development of novel catalysts and ligands for transition metal-catalyzed reactions.

The trifluoromethyl group attached to the benzene ring introduces another layer of complexity to the molecule. Fluoro substituents are widely recognized for their ability to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. The presence of a trifluoromethyl group can thus improve the pharmacokinetic properties of derivatives of this compound, making it an attractive scaffold for medicinal chemists.

Recent research has highlighted the potential of Benzene, 1-(2-nitroethyl)-4-(trifluoromethyl)- as a precursor in the synthesis of more complex organic molecules. For instance, studies have demonstrated its utility in constructing heterocyclic compounds, which are prevalent in many biologically active substances. The ability to functionalize both the nitro and trifluoromethyl positions allows for diverse modifications, enabling chemists to tailor the properties of the resulting derivatives to specific needs.

The pharmaceutical industry has shown particular interest in this compound due to its structural features. Researchers have been exploring its potential as an intermediate in the synthesis of novel therapeutic agents. The combination of electronic and steric effects provided by the nitro and trifluoromethyl groups can influence how these compounds interact with biological targets, offering opportunities to develop drugs with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, Benzene, 1-(2-nitroethyl)-4-(trifluoromethyl)- has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and semiconductors. The ability to fine-tune these properties through structural modifications opens up possibilities for developing advanced materials with tailored functionalities.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in accessing complex molecular architectures.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like Benzene, 1-(2-nitroethyl)-4-(trifluoromethyl)-. The integration of computational chemistry and high-throughput screening techniques has further accelerated the discovery process, allowing researchers to rapidly assess the potential applications of such molecules. This synergy between experimental and computational approaches is crucial for unlocking the full potential of this compound and its derivatives.

In conclusion, Benzene, 1-(2-nitroethyl)-4-(trifluoromethyl)- (CAS No. 1312540-60-5) is a multifaceted compound with significant implications across various fields of science and industry. Its unique structural features make it a valuable intermediate for synthetic chemistry, pharmaceutical development, and materials science. As research continues to uncover new applications for this molecule, it is likely that its importance will only continue to grow.